Cas no 174261-31-5 (Benzoic acid, 5-ethyl-2,4-dimethoxy-, methyl ester)

• Product Name: Benzoic acid, 5-ethyl-2,4-dimethoxy-, methyl ester
• CAS No: 174261-31-5
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 1367607
• PubChem ID: 21477041
• Update Time: 2025-04-20

Benzoic acid, 5-ethyl-2,4-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-ethyl-2,4-dimethoxy-, methyl ester
• methyl 5-ethyl-2,4-dimethoxybenzoate
• SNBPURGCEHJSAR-UHFFFAOYSA-N
• SCHEMBL8901604
• 174261-31-5
• methyl 2,4-dimethoxy-5-ethylbenzoate
• DTXSID20614401

• Inchi： 1S/C12H16O4/c1-5-8-6-9(12(13)16-4)11(15-3)7-10(8)14-2/h6-7H,5H2,1-4H3
• InChI Key： SNBPURGCEHJSAR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C(=O)OC)=CC=1CC)OC

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives